Cas no 60508-89-6 (1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)-)

1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)- structure

60508-89-6 structure

Product Name:1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)-

CAS No:60508-89-6

MF:C₁₀H₁₇N₇O₈S

MW:395.349079847336

CID:509410

PubChem ID:49789060

Update Time:2025-04-19

1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)- Chemical and Physical Properties

Names and Identifiers

- 1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)-
- Gonyautoxin 2
- 11α-hydroxysaxitoxin
- 1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate
- GONYAUTOXIN-2 AND -3
- NS00004724
- Gonyautoxin II
- 60508-89-6
- Toxin GTX2
- 1H,10H-PYRROLO(1,2-C)PURINE-9,10,10-TRIOL, 2,6-DIAMINO-4-(((AMINOCARBONYL)OXY)METHYL)-3A,4,8,9-TETRAHYDRO-, 9-(HYDROGEN SULFATE), (3AS-(3A.ALPHA.,4.ALPHA.,9.BETA.,10AR*))- 11.ALPHA.-HYDROXYSAXITOXIN 11-SULFATE
- 1H,10H-Pyrrolo(1,2-c)purine-9,10,10-triol, 2,6-diamino-4-(((aminocarbonyl)oxy)methyl)-3a,4,8,9-tetrahydro-, 9-(hydrogen sulfate), (3aS,4R,9R,10aS)-
- [(3aS,4R,9R,10aS)-2,6-diamino-10,10-dihydroxy-9-sulfooxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate
- CHEBI:80769
- YU77Z3NY6Z
- GTX2
- gonyautoxin-2
- Q27149819
- GONYAUTOXIN IIM
- UNII-YU77Z3NY6Z
- [(3aS,4R,9R,10aS)-10,10-Dihydroxy-2,6-diimino-9-(sulfooxy)octahydro-1H,8H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate
- Toxin GTX2;GTX II; GTX2; Gonyautoxin 2
- 11alpha-Hydroxysaxitoxin 11-sulfate
- Gtx II
- Inchi： 1S/C10H17N7O8S/c11-6-15-5-3(2-24-8(13)18)14-7(12)17-1-4(25-26(21,22)23)10(19,20)9(5,17)16-6/h3-5,19-20H,1-2H2,(H2,12,14)(H2,13,18)(H3,11,15,16)(H,21,22,23)/t3-,4+,5-,9-/m0/s1
- InChI Key： ARSXTTJGWGCRRR-XXKOCQOQSA-N
- SMILES： S(=O)(=O)(O)O[C@@H]1CN2C(N)=N[C@@H](COC(N)=O)[C@H]3[C@]2(C1(O)O)NC(N)=N3

Computed Properties

Exact Mass: 395.08600
Monoisotopic Mass: 395.08593170g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 792
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -6
Topological Polar Surface Area: 257Å²

Experimental Properties

Color/Form: No data available
Density: 2.5±0.1 g/cm3
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.973
PSA: 254.62000
LogP: -2.07250
Vapor Pressure: No data available

1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G299670-0.5ml	1H,10H-Pyrrolo[1,2-c]purine-9,10,10-triol,2,6-diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-, 9-(hydrogensulfate), (3aS,4R,9R,10aS)-	60508-89-6	0.5mmol/L	0.5ml	¥5149.90	2023-09-02